3-(3-Methylthiophen-2-yl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one

• IUPAC Name: 3-(3-methylthiophen-2-yl)-1-[3-(pyrimidin-4-ylamino)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C15H18N4OS/c1-11-5-7-21-13(11)2-3-15(20)19-8-12(9-19)18-14-4-6-16-10-17-14/h4-7,10,12H,2-3,8-9H2,1H3,(H,16,17,18)
• InChI Key: QPRGRTZFSREBAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2CC(C2)NC3=NC=NC=C3
• Molecular Formula: C15H18N4OS
• Molecular Weight: 302.4 g/mol

Description

3-(3-Methylthiophen-2-yl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 3-(3-Methylthiophen-2-yl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one is involved in the synthesis of various heterocyclic compounds due to its active methylene group. For example, the reaction of active methylene compounds with certain reagents can lead to the formation of heterocycles like 4-hydroxy and 4-mercaptopyrimidine, pyrimidinone, and thiazole derivatives (Shibuya, 1984). This demonstrates the compound's utility in generating a wide array of derivatives for further chemical and biological exploration.

Antimicrobial and Anticancer Activities

Novel pyrazole derivatives, including structures related to the query compound, have been synthesized and characterized for their potential antimicrobial and anticancer activities. These compounds have been evaluated against various bacterial and fungal strains, with some showing significant activity compared to reference drugs (Hafez et al., 2016). The chemical versatility of this compound allows for the synthesis of various analogues with potential therapeutic applications.

Synthesis of Thieno[3,2-d]pyrimidin-4-ones

The synthesis of thieno[3,2-d]pyrimidin-4-ones and their alkylation demonstrates another application of compounds with similar core structures. These derivatives are synthesized using methyl 3-aminothiophene-2-carboxylate and alkyl-, arylisocyanates, and isothiocyanates, highlighting the compound's role in creating biologically relevant heterocycles (Shestakov et al., 2014).

Antitubercular and Antioxidant Properties

Analogues synthesized from the core structure of the query compound have been examined for their in vitro antimicrobial activity against bacterial and fungal strains, as well as their antitubercular activity against Mycobacterium tuberculosis. These studies provide insight into designing antibacterial and antituberculosis compounds based on molecular studies, underscoring the compound's potential in medicinal chemistry applications (Chandrashekaraiah et al., 2014).